Methyl 5-bromo-2-ethoxybenzoate

• IUPAC Name: methyl 5-bromo-2-ethoxybenzoate
• InChI: InChI=1S/C10H11BrO3/c1-3-14-9-5-4-7(11)6-8(9)10(12)13-2/h4-6H,3H2,1-2H3
• InChI Key: KBGPOLKFTBVLCH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Br)C(=O)OC
• Molecular Formula: C10H11BrO3
• DSSTOX Substance ID: DTXSID60660684
• Molecular Weight: 259.10 g/mol
• CAS RN: 773873-65-7

Description

Synthesis Analysis

The synthesis of similar compounds has been reported. For instance, “5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid” is a key intermediate for the synthesis of a family of promising SGLT2 inhibitors currently in preclinical and phase I studies for diabetes therapy. Another compound, “5-bromo-2-methoxyphenol”, is synthesized by three steps of reactions: acetylation protection on the phenolic hydroxyl by use of acetic anhydride, bromination by use of bromine under the catalysis of iron powder, and finally deacetylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of “Methyl 5-bromo-2-ethoxybenzoate” are not explicitly mentioned in the sources I found.

Scientific Research Applications

Synthesis Applications

• Synthesis of Triazoloquinolines : Methyl 5-bromo-2-ethoxybenzoate derivatives have been utilized in the synthesis of complex organic compounds. For instance, the synthesis of ethyl 1-[4-bromo-2-(methoxycarbonyl)phenyl)]-5-(ethylsulfanylmethyl)-1H-1,2,3-triazole-4-carboxylate involves a reaction that includes methyl 2-azido-5-bromobenzoate (Pokhodylo & Obushak, 2019).

• Preparation of Antipsychotic Agents : It has been used in the synthesis of potent series of antipsychotic agents. One study described the synthesis of 5-substituted benzamides using related compounds, demonstrating the versatility of such bromobenzoates in medicinal chemistry (Högberg, Ström, Hall, & Ögren, 1990).

• Pharmaceutical Intermediate Synthesis : It is also used in the synthesis of pharmaceutical intermediates, such as the production of methyl 2-bromo-3,4-methylenedioxy-5-methoxybenzoate, an intermediate of bifendate, a liver protection drug (Bao Li-jiao, 2013).

Photodynamic Therapy Applications

• Photodynamic Therapy for Cancer : Some derivatives of Methyl 5-bromo-2-ethoxybenzoate have been explored in the treatment of cancer. For example, new zinc phthalocyanines substituted with benzenesulfonamide derivative groups, related to this compound, have shown potential as Type II photosensitizers in photodynamic therapy for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Fluorescence and Crystal Structure Studies

• Crystal Structure and Fluorescence Properties : In a study, a compound related to Methyl 5-bromo-2-ethoxybenzoate was synthesized and analyzed for its crystal structure and fluorescence properties, highlighting its potential in material sciences and chemistry (Ji Chang–you, 2012).

Antioxidant Activity Research

• Antioxidant Activity in Marine Algae : Derivatives of Methyl 5-bromo-2-ethoxybenzoate have been isolated from marine red algae and studied for their antioxidant activity. These compounds showed potent free radical scavenging activities, suggesting their potential as natural antioxidants (Li, Li, Gloer, & Wang, 2011).

Safety and Hazards

The safety and hazards associated with “Methyl 5-bromo-2-ethoxybenzoate” are not explicitly mentioned in the sources I found.

Future Directions

“Methyl 5-bromo-2-ethoxybenzoate” could potentially be used in the synthesis of other compounds. For instance, “5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid” is a key intermediate for the synthesis of a family of promising SGLT2 inhibitors currently in preclinical and phase I studies for diabetes therapy. Another compound, “Methyl 8- and 5-Bromo-1,4-Benzodioxane-2-carboxylate”, has been synthesized and identified unambiguously, showing potential for future applications.